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Compound of Interest

Compound Name: 1-Nitro-4-phenylethynyl-benzene

Cat. No.: B155261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound 1-Nitro-4-phenylethynyl-benzene (C₁₄H₉NO₂), a molecule of interest in organic

synthesis and materials science.[1] This document collates data from various studies,

presenting it in a structured format for ease of reference and comparison. Detailed

experimental methodologies, based on published literature, are also provided.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 1-Nitro-4-phenylethynyl-
benzene, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data.

¹H NMR Spectral Data
Solvent: CDCl₃ Standard: Tetramethylsilane (TMS)
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Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Number of
Protons

Assignment Reference

8.22 d 9.2 2H
Ar-H (ortho to

NO₂)
[2]

8.21 d 8.8 2H
Ar-H (ortho to

NO₂)
[3]

8.15 d 8.8 2H
Ar-H (ortho to

NO₂)
[4]

8.1 d 9.0 2H
Ar-H (ortho to

NO₂)
[5]

7.67 d 9.2 2H
Ar-H (meta to

NO₂)
[2]

7.66 d 9.0 2H
Ar-H (meta to

NO₂)

7.65 d 8.8 2H
Ar-H (meta to

NO₂)
[3]

7.59 d 8.8 2H
Ar-H (meta to

NO₂)
[4]

7.55-7.57 m 2H Ph-H [2]

7.51-7.47 m 2H Ph-H [4]

7.37-7.40 m 3H Ph-H [2]

7.34-7.29 m 3H Ph-H [4]

¹³C NMR Spectral Data
Solvent: CDCl₃
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Chemical Shift (δ) ppm Assignment Reference

146.96 C-NO₂ [2]

145.99 C-NO₂ [4]

141.3 C-NO₂ [3]

132.26 Ar-C [2]

132.6 Ar-C [3]

131.83 Ar-C [2]

131.25 Ar-C [4]

130.83 Ar-C [4]

130.26 Ar-C [2]

129.27 Ar-C [2]

129.26 Ar-C [4]

128.53 Ar-C [2]

128.26 Ar-C [4]

127.52 Ar-C [4]

123.64 Ar-CH [2]

122.62 Ar-CH [4]

122.08 Ar-C [2]

121.10 Ar-C [4]

94.69 C≡C [2]

93.69 C≡C [4]

87.53 C≡C [2]

86.53 C≡C [4]
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Infrared (IR) Spectral Data
Wavenumber (cm⁻¹) Assignment Reference

3106, 3082, 3103 C-H stretch (aromatic) [2][5]

2925 C-H stretch [2]

2215 C≡C stretch [2][5]

1591, 1580 C=C stretch (aromatic) [2][5]

1510 NO₂ asymmetric stretch [2]

1345, 1340, 1335 NO₂ symmetric stretch [2][5]

1105 C-N stretch [2]

858 C-H bend (aromatic) [2]

764, 689 C-H bend (aromatic) [2]

Mass Spectrometry (MS) Data
m/z Technique Assignment Reference

223.0631 HRMS (EI+) [M]⁺ [2]

223.0633
Calculated for

C₁₄H₉NO₂
[M]⁺ [2]

Experimental Protocols
The following sections detail the methodologies for the synthesis and spectroscopic analysis of

1-Nitro-4-phenylethynyl-benzene, as adapted from the cited literature.

Synthesis: Sonogashira Coupling Reaction
A common method for the synthesis of 1-Nitro-4-phenylethynyl-benzene is the Sonogashira

cross-coupling reaction.[6]

General Procedure:
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A reaction vessel, such as a sealable tube or a two-neck round bottom flask, is charged with

an aryl halide (e.g., 4-iodonitrobenzene or 1-bromo-4-nitrobenzene), a palladium catalyst

(e.g., PdCl₂(PPh₃)₂), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., Cs₂CO₃ or K₂CO₃).

[6]

The vessel is evacuated and backfilled with an inert gas, such as argon or nitrogen.

A solvent (e.g., toluene or methanol) is added, followed by the addition of phenylacetylene

and a ligand (e.g., N,N'-dimethylethylenediamine), if required.[7]

The reaction mixture is then heated, typically between 80°C and 135°C, for a specified

period (e.g., 6 to 72 hours) and monitored by a technique like Thin Layer Chromatography

(TLC).[3][7]

Upon completion, the mixture is cooled to room temperature, diluted with a solvent like

dichloromethane, and filtered through a pad of silica gel.

The filtrate is concentrated, and the crude product is purified by flash chromatography on

silica gel to yield 1-Nitro-4-phenylethynyl-benzene as a yellow solid.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically

recorded on a 300, 400, or 500 MHz spectrometer.[2][3][5][6] The sample is dissolved in

deuterated chloroform (CDCl₃), and chemical shifts are reported in parts per million (ppm)

relative to tetramethylsilane (TMS) as an internal standard.[2][5]

Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-Transform Infrared (FT-IR)

spectrometer.[2] Samples can be prepared as potassium bromide (KBr) pellets or analyzed

neat.[2][5]

Mass Spectrometry (MS): High-resolution mass spectra (HRMS) are acquired using techniques

such as electrospray ionization (ESI) or electron ionization (EI+).[2][8]

Visualizations
Sonogashira Coupling Reaction Workflow
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The following diagram illustrates the general workflow for the synthesis of 1-Nitro-4-
phenylethynyl-benzene via a Sonogashira coupling reaction.

Reactants:
4-Iodonitrobenzene

Phenylacetylene
Base (e.g., Cs2CO3)

Reaction Setup:
Inert Atmosphere (Ar/N2)

Heat (80-135°C)

Add

Catalysts:
PdCl2(PPh3)2
CuI (optional)

Ligand (optional)

Add

Solvent:
Toluene

Add

Workup:
Cooling

DCM Dilution
Filtration

After 6-72h Purification:
Flash Chromatography

Product:
1-Nitro-4-phenylethynyl-benzene

Click to download full resolution via product page

Caption: General workflow for Sonogashira coupling.

Structural Relationship of Reactants and Product
This diagram shows the structural transformation from the key reactants to the final product.

Reactants

Product
4-Iodonitrobenzene

1-Nitro-4-phenylethynyl-benzene

Pd/Cu
Base

Phenylacetylene

Click to download full resolution via product page

Caption: Reactants to product transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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